molecular formula C8H12F2O2 B2542004 (2R)-3-(3,3-Difluorocyclobutyl)-2-methylpropanoic acid CAS No. 2248174-15-2

(2R)-3-(3,3-Difluorocyclobutyl)-2-methylpropanoic acid

Cat. No.: B2542004
CAS No.: 2248174-15-2
M. Wt: 178.179
InChI Key: WYELERVPQFSRJQ-RXMQYKEDSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2R)-3-(3,3-Difluorocyclobutyl)-2-methylpropanoic acid” is a chemical compound with the molecular formula C8H12F2O2 .


Molecular Structure Analysis

The molecular structure analysis of a compound like this would typically involve techniques such as X-ray crystallography or NMR spectroscopy . Unfortunately, specific details about the molecular structure of this compound are not available in the retrieved sources.


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out . Without specific context or reaction conditions, it’s challenging to provide a detailed analysis.


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound like this would typically include its molecular weight, melting point, boiling point, solubility in various solvents, and its reactivity with other chemical species . Unfortunately, specific details about the physical and chemical properties of this compound are not available in the retrieved sources.

Safety and Hazards

The safety and hazards associated with a chemical compound depend on its physical and chemical properties, as well as how it is handled and used. Proper safety measures should always be taken when handling chemical compounds .

Properties

IUPAC Name

(2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12F2O2/c1-5(7(11)12)2-6-3-8(9,10)4-6/h5-6H,2-4H2,1H3,(H,11,12)/t5-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WYELERVPQFSRJQ-RXMQYKEDSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CC1CC(C1)(F)F)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](CC1CC(C1)(F)F)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12F2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

178.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.